Cas no 1234-22-6 (1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI))

1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI) structure
1234-22-6 structure
Product Name:1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)
CAS No:1234-22-6
MF:C20H40Cl2N2
MW:379.45100402832
CID:211458
PubChem ID:71053
Update Time:2025-04-19

1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI) Chemical and Physical Properties

Names and Identifiers

    • 1-[[4-(azepan-1-ylmethyl)cyclohexyl]methyl]azepane,dihydrochloride
    • 1234-22-6
    • (trans)-1,4-Bis(hexahydroazepinylmethyl)cyclohexane dihydrochloride
    • Azepine, N,N'-(1,4-cyclohexylenedimethylene)bis(hexahydro-, dihydrochloride, (E)-
    • DTXSID70154004
    • Cyclohexane, 1,4-bis(hexahydroazepinylmethyl)-, dihydrochloride, (E)-
    • (trans)-N,N'-(1,4-Cyclohexylenedimethylene)bis(hexahydroazepine) dihydrochloride
    • 1H-Azepine,1,1'-(1,4-cyclohexylenedimethylene)bis[hexahydro-, dihydrochloride, trans-(8CI)
    • Inchi: 1S/C20H38N2.2ClH/c1-2-6-14-21(13-5-1)17-19-9-11-20(12-10-19)18-22-15-7-3-4-8-16-22;;/h19-20H,1-18H2;2*1H
    • InChI Key: JUSNIEPCJNWQRR-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1(CCCCCC1)CC1CCC(CN2CCCCCC2)CC1

Computed Properties

  • Exact Mass: 378.2572
  • Monoisotopic Mass: 378.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 250
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2

Experimental Properties

  • Boiling Point: 404.4°Cat760mmHg
  • Flash Point: 177.4°C
  • PSA: 6.48
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